3-Chloro-2,5-dimethylpyridine

• CAS No.: 72093-10-8
• Molecular Formula: C7H8ClN
• Molecular Weight: 141.60 g/mol
• IUPAC Name: 3-chloro-2,5-dimethylpyridine
• InChI: InChI=1S/C7H8ClN/c1-5-3-7(8)6(2)9-4-5/h3-4H,1-2H3
• InChI Key: TZOLIFFKTHQGGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C)Cl

Description

3-Chloro-2,5-dimethylpyridine (CAS 72093-10-8) is a halogenated pyridine derivative with the molecular formula C₇H₈ClN. It features a chlorine atom at the 3-position and methyl groups at the 2- and 5-positions of the pyridine ring. This substitution pattern confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical synthesis, agrochemical production, and coordination chemistry . Its reactivity in cross-coupling reactions (e.g., C–N bond formation) is influenced by the spatial arrangement of substituents, which can hinder or facilitate catalytic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers of Chloro-Dimethylpyridines

The positional arrangement of chlorine and methyl groups on the pyridine ring significantly alters chemical behavior. Key isomers include:

Compound Name	CAS Number	Substituent Positions	Key Properties/Applications
3-Chloro-2,5-dimethylpyridine	72093-10-8	Cl (3), CH₃ (2,5)	High steric hindrance; used in ligand synthesis
5-Chloro-2,3-dimethylpyridine	72093-08-4	Cl (5), CH₃ (2,3)	Moderate reactivity in electrophilic substitution
5-Chloro-2,4-dimethylpyridine	72093-09-5	Cl (5), CH₃ (2,4)	Enhanced solubility in polar solvents

Key Insight : The 3-chloro-2,5-dimethyl isomer exhibits the highest steric hindrance due to the proximity of the chlorine and two methyl groups, which can impede oxidative addition in catalytic cycles (e.g., C–N coupling reactions) .

Steric and Electronic Effects in Reactivity

Evidence from C–N coupling reactions (Table 3, ) highlights the impact of substituents:

Compound	Yield in C–N Coupling (%)	Notes
4-Chloro-3,5-dimethylpyridine	Not reported	Severe steric hindrance reduces yield
4-Methoxyaniline	80%	Electron-rich amine facilitates reaction

The chlorine atom’s electron-withdrawing effect and methyl groups’ steric bulk can slow oxidative addition steps in palladium- or copper-catalyzed processes .

Comparison with Functionalized Pyridine Derivatives

• 5-Chloro-3-(dimethoxymethyl)pyridine (CAS: Not explicitly listed): The dimethoxymethyl group enhances electrophilicity, making it more reactive toward nucleophiles compared to 3-chloro-2,5-dimethylpyridine .
• Imidazo[4,5-b]pyridine derivatives (e.g., 5-Chloro-2-methyl-3H-imidazo[4,5-b]pyridine): These fused-ring systems exhibit higher structural complexity and biological activity (similarity score: 0.78–0.83 vs. pyridine core), often used in drug discovery .